Cas no 24578-56-1 (2-Cyano-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 24578-56-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD00278154
• CID: 272036
• PubChem ID: 304921
• Update Time: 2025-11-06

2-Cyano-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-(2,4,6-trimethylphenyl)-
• 2-cyano-N-(2,4,6-trimethylphenyl)acetamide
• 2-CYANO-N-(2,4,6-TRIMETHYL-PHENYL)-ACETAMIDE
• 2-Cyano-N-mesitylacetamide
• N1-mesityl-2-cyanoacetamide
• EN300-01344
• Oprea1_334077
• FT-0679400
• SR-01000421306
• NSC201649
• Acetamide, 2-cyano-N-(2,4,6-trimethylphenyl)-
• SCHEMBL11141843
• AKOS000115294
• NSC-201649
• Oprea1_525192
• CS-0307491
• DTXSID30308046
• LS-02949
• MFCD00278154
• 24578-56-1
• BIM-0022923.P001
• Z56824195
• Cambridge id 5529705
• SR-01000421306-1
• HMS1765C22
• CBMicro_022873
• 2-cyano-N-(2, 4, 6-trimethylphenyl)acetamide
• CCG-10068
• AB00087544-01
• STK317968
• ALBB-008608
• G30124
• 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide

• MDL： MFCD00278154
• Inchi： 1S/C12H14N2O/c1-8-6-9(2)12(10(3)7-8)14-11(15)4-5-13/h6-7H,4H2,1-3H3,(H,14,15)
• InChI Key： WFTLXUGEGQVHGM-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89000
• LogP: 2.53698

2-Cyano-N-(2,4,6-trimethylphenyl)acetamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide

Comprehensive Guide to 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 24578-56-1): Properties, Applications, and Market Insights

2-Cyano-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 24578-56-1) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This cyanocarbonyl derivative features a unique molecular structure, combining a cyano group with an acetamide moiety attached to a 2,4,6-trimethylphenyl ring. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide is driven by its role in modern drug discovery and sustainable agriculture. Researchers are increasingly exploring its potential as a pharmaceutical intermediate for designing new antimicrobial agents and enzyme inhibitors. In agrochemical applications, this compound serves as a precursor for developing crop protection agents with improved efficacy and environmental safety profiles.

From a chemical perspective, 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide exhibits several noteworthy properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 202.25 g/mol and specific structural features contribute to its reactivity patterns, making it particularly useful in nucleophilic substitution reactions and cyclization processes. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups creates interesting electronic effects that influence its chemical behavior.

Recent advancements in green chemistry have highlighted the importance of compounds like 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide in developing more sustainable synthetic pathways. The compound's relatively stable nature under various reaction conditions makes it suitable for atom-efficient transformations, aligning with the pharmaceutical industry's push toward greener synthesis methods. This aspect has become particularly relevant as companies seek to reduce their environmental footprint while maintaining high product yields.

The pharmaceutical applications of 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide continue to expand, with recent studies exploring its potential in targeted drug delivery systems and small molecule therapeutics. Its structural motif appears in several drug candidates currently under investigation for treating metabolic disorders and inflammatory conditions. The compound's ability to serve as a versatile building block allows medicinal chemists to rapidly generate diverse molecular libraries for biological screening.

In material science, researchers are investigating 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide derivatives for their potential in creating advanced functional materials. The compound's molecular architecture offers opportunities for developing novel polymeric materials with specific optical or electronic properties. Some studies suggest possible applications in organic electronics and sensor technologies, where its unique electronic characteristics could prove valuable.

The global market for 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide reflects the growing demand across multiple industries. Market analysts note increasing procurement by contract research organizations and specialty chemical manufacturers. The compound's price stability and reliable supply chain have made it an attractive option for companies seeking consistent quality in their synthetic processes. Current market trends indicate particular growth in the Asia-Pacific region, driven by expanding pharmaceutical and agrochemical production capabilities.

Quality control remains paramount for 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide suppliers, with most commercial samples maintaining purity levels above 98%. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure proper characterization and batch-to-batch consistency. Proper storage recommendations typically include protection from moisture and maintenance at room temperature in well-sealed containers to preserve the compound's stability over extended periods.

Future research directions for 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide may explore its potential in emerging fields such as bioconjugation chemistry and click chemistry applications. The compound's reactive sites offer possibilities for creating more complex molecular architectures through efficient coupling reactions. Additionally, its role in metal-organic frameworks (MOFs) and other advanced materials represents an exciting frontier for investigation.

For researchers and industry professionals working with 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide, understanding its structure-activity relationships remains crucial. The strategic placement of methyl groups on the phenyl ring influences both steric and electronic effects, which can significantly impact the compound's reactivity and biological activity when incorporated into larger molecular systems. These considerations are particularly important when designing new derivatives for specific applications.

Environmental and safety assessments of 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide indicate that proper handling procedures should be followed, including the use of standard laboratory protective equipment. While not classified as highly hazardous, the compound should be treated with appropriate caution typical for organic chemicals. Material safety data sheets provide detailed guidance on handling, storage, and disposal procedures to ensure workplace safety and environmental protection.

The synthesis of 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide typically involves condensation reactions between appropriately substituted anilines and cyanoacetic acid derivatives. Recent process optimization efforts have focused on improving yields while reducing solvent usage and energy consumption. These advancements contribute to more sustainable production methods that align with modern green chemistry principles and industrial best practices.

Patent literature reveals growing intellectual property activity surrounding 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide derivatives, particularly in pharmaceutical and agricultural applications. This trend underscores the compound's importance as a strategic intermediate in innovative product development. Companies are increasingly protecting novel synthetic routes and specific derivative compounds that demonstrate improved performance characteristics in various applications.

Analytical challenges associated with 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide primarily involve the accurate quantification of impurities and degradation products. Modern chromatographic methods coupled with mass spectrometry have significantly improved the ability to characterize the compound and monitor its stability under various conditions. These analytical capabilities support quality assurance programs and facilitate regulatory compliance for end-use applications.

Looking ahead, the versatility of 2-Cyano-N-(2,4,6-trimethylphenyl)acetamide ensures its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new application areas emerge, this compound will likely maintain its position as a valuable tool for chemists across multiple disciplines. Its balanced combination of reactivity, stability, and structural features makes it particularly well-suited for addressing current challenges in medicinal chemistry and materials science.